Cas no 89651-00-3 (Voxergolide)
Voxergolide structure
Product Name:Voxergolide
CAS No:89651-00-3
MF:C16H20N2OS
MW:288.407802581787
CID:1943477
PubChem ID:3086301
Update Time:2025-04-21
Voxergolide Chemical and Physical Properties
Names and Identifiers
-
- Voxergolide
- Voxergolide [INN]
- (+-)-(6aR,9R,10aR)-4,6a,7,8,9,10a-Hexahydro-7-methyl-9-((methylthio)methyl)-6H-indolo(3,4-gh)(1,4)benzoxazine
- UNII-PP012U645Q
- (6aR,9R,10aR)-7-methyl-9-[(methylsulfanyl)methyl]-4,6a,7,8,9,10a-hexahydro-6H-indolo[3,4-gh][1,4]benzoxazine
- voxergolidum
- ru41656
- DTXSID90869027
- PP012U645Q
- NS00121800
- SCHEMBL195697
- Q27286682
- 89651-00-3
- voxergolida
-
- Inchi: 1S/C16H20N2OS/c1-18-8-11(9-20-2)19-16-12-4-3-5-13-15(12)10(7-17-13)6-14(16)18/h3-5,7,11,14,16-17H,6,8-9H2,1-2H3/t11-,14-,16-/m1/s1
- InChI Key: GYUHVILBXXBZDS-DJSGYFEHSA-N
- SMILES: S(C)C[C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2O1
Computed Properties
- Exact Mass: 288.13
- Monoisotopic Mass: 288.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.6A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.219
- Boiling Point: 483.8°C at 760 mmHg
- Flash Point: 246.4°C
- Refractive Index: 1.639
Voxergolide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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